Cas no 1259448-20-8 (N-phenyl-1H-indol-4-amine)

• Product Name: N-phenyl-1H-indol-4-amine
• CAS No: 1259448-20-8
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• MDL: MFCD24567072
• CID: 5231858
• PubChem ID: 91535023
• Update Time: 2025-10-31

N-phenyl-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-phenyl-1H-indol-4-amine
• Z1509200352
• 1H-Indol-4-amine, N-phenyl-

• MDL： MFCD24567072
• Inchi： 1S/C14H12N2/c1-2-5-11(6-3-1)16-14-8-4-7-13-12(14)9-10-15-13/h1-10,15-16H
• InChI Key： DYTHHWMNWFCZPV-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C=CC=C2NC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.100048391g/mol
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 27.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-phenyl-1H-indol-4-amine

Comprehensive Analysis of N-phenyl-1H-indol-4-amine (CAS No. 1259448-20-8): Properties, Applications, and Industry Insights

N-phenyl-1H-indol-4-amine (CAS No. 1259448-20-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic amine, featuring a phenyl group attached to the indole core structure, exhibits unique electronic properties that make it valuable for drug discovery and functional material development. Recent literature highlights its potential as a building block for small molecule inhibitors and photovoltaic materials, aligning with growing interest in sustainable chemistry solutions.

The molecular structure of N-phenyl-1H-indol-4-amine combines an electron-rich indole scaffold with a conjugated phenyl system, creating interesting charge-transfer properties. Researchers are investigating its applications in OLED technology, where its fluorescence characteristics may contribute to energy-efficient display systems. This connects with current market demands for eco-friendly electronics and green energy alternatives – topics frequently searched in scientific databases and patent filings.

In pharmaceutical contexts, the indole-amine hybrid structure of CAS 1259448-20-8 shows promise for targeted therapies. Computational studies suggest potential interactions with kinase enzymes and GPCR receptors, making it relevant to ongoing cancer research and neurodegenerative disease studies. These applications address common search queries about novel treatment mechanisms and precision medicine approaches that dominate biomedical discussions.

Synthetic methodologies for N-phenyl-1H-indol-4-amine continue to evolve, with recent publications focusing on catalyst-free reactions and microwave-assisted synthesis – techniques aligned with the pharmaceutical industry's push toward green chemistry principles. Analytical characterization typically involves HPLC purity testing and mass spectrometry, procedures frequently searched by quality control professionals.

The compound's stability profile makes it suitable for high-throughput screening applications, particularly in fragment-based drug design. Its moderate solubility in organic solvents facilitates formulation studies, a practical consideration for researchers investigating drug delivery systems. These aspects respond to frequent technical inquiries about compound handling and experimental optimization in research forums.

Emerging applications in agrochemical research demonstrate the versatility of CAS 1259448-20-8, with studies examining its derivatives as potential plant growth regulators. This intersects with global interest in sustainable agriculture and crop protection technologies, addressing food security concerns that generate substantial search traffic in agricultural sciences.

From a commercial perspective, N-phenyl-1H-indol-4-amine remains a low-volume specialty chemical, with pricing and availability frequently queried by procurement specialists. Suppliers typically provide technical data sheets highlighting storage conditions and handling precautions, information crucial for laboratory safety protocols that researchers commonly search.

Ongoing patent analysis reveals innovative uses of this indole derivative in electronic materials, particularly for organic semiconductors and conductive polymers. These developments cater to the booming flexible electronics market, a sector generating numerous technical queries about next-generation materials.

Quality standards for 1259448-20-8 continue to evolve, with analytical laboratories developing improved HPLC methods for impurity profiling. This responds to the pharmaceutical industry's need for high-purity intermediates, a consistent search theme among process chemists and quality assurance professionals.

Future research directions for N-phenyl-1H-indol-4-amine may explore its supramolecular chemistry applications or potential in metal-organic frameworks (MOFs). These cutting-edge topics generate substantial academic interest and search volume, particularly among researchers investigating advanced material systems and molecular engineering solutions.